Cas no 304675-72-7 (4-Nitroguaiacol potassium salt hydrate)

4-Nitroguaiacol potassium salt hydrate Properties

Names and Identifiers

• Phenol,2-methoxy-4-nitro-, potassium salt, hydrate (1:1:1)
• 4-Nitroguaiacol potassium salt hydrate
• 2-Methoxy-4-nitrophenol potassium salt
• potassium,2-methoxy-4-nitrophenolate,hydrate
• SCHEMBL15515186
• AKOS024282416
• Potassium 2-methoxy-4-nitrophenolate--water (1/1/1)
• potassium 2-methoxy-4-nitro-phenolate hydrate
• 4-Nitroguaiacol potassium salt hydrate, 98%
• QRUUWTYJYZUMTO-UHFFFAOYSA-M
• 304675-72-7
• 2-methoxy-4-nitrophenol, potassium salt, hydrate
• 4-nitroguaiacol potassium salt
• potassium;2-methoxy-4-nitrophenolate;hydrate
• FT-0654574
• potassium 2-methoxy-4-nitrophenolate hydrate
• AKOS015917642
• A820388
• DTXSID20583547
• 4-NITROGUAIACOL POTASSIUM SALT HYDRATE&
• +Expand

• MDL： MFCD00150153
• InChIKey： QRUUWTYJYZUMTO-UHFFFAOYSA-M
• Inchi： InChI=1S/C7H7NO4.K.H2O/c1-12-7-4-5(8(10)11)2-3-6(7)9;;/h2-4,9H,1H3;;1H2/q;+1;/p-1
• SMILES： COC1=C(C=CC(=C1)[N+](=O)[O-])[O-].[K+].O

Computed Properties

• Exact Mass: 206.99300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 225.00395384g/mol
• Heavy Atom Count: 14
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• LogP: 2.27040
• PSA: 78.11000
• Boiling Point: No data available
• Melting Point: >300 °C(lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Not determined
• Solubility: Not determined
• Density: No data available